Cas no 1443347-52-1 ((2-Bromobenzyl)(3,5-difluorophenyl)sulfane)

• Product Name: (2-Bromobenzyl)(3,5-difluorophenyl)sulfane
• CAS No: 1443347-52-1
• MF: C₁₃H₉BrF₂S
• MW: 315.17636847496
• CID: 5696580
• PubChem ID: 91657246
• Update Time: 2023-10-31

(2-Bromobenzyl)(3,5-difluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Bromobenzyl)(3,5-difluorophenyl)sulfane
• 1443347-52-1
• 1-Bromo-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene
• 1-[(2-bromophenyl)methylsulfanyl]-3,5-difluorobenzene
• Benzene, 1-[[(2-bromophenyl)methyl]thio]-3,5-difluoro-

• MDL： MFCD18911275
• Inchi： 1S/C13H9BrF2S/c14-13-4-2-1-3-9(13)8-17-12-6-10(15)5-11(16)7-12/h1-7H,8H2
• InChI Key： SLTMSNYYQYEPOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CSC1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 313.95764g/mol
• Monoisotopic Mass: 313.95764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų